Cas no 2091094-63-0 (methyl 6-bromopyrrolo1,2-apyrazine-1-carboxylate)

• Product Name: methyl 6-bromopyrrolo1,2-apyrazine-1-carboxylate
• CAS No: 2091094-63-0
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD32879133
• CID: 5656129
• PubChem ID: 131528883
• Update Time: 2023-11-24

methyl 6-bromopyrrolo1,2-apyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate
• 2091094-63-0
• EN300-27687395
• methyl 6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate
• Pyrrolo[1,2-a]pyrazine-1-carboxylic acid, 6-bromo-, methyl ester
• methyl 6-bromopyrrolo1,2-apyrazine-1-carboxylate

• MDL： MFCD32879133
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-6-2-3-7(10)12(6)5-4-11-8/h2-5H,1H3
• InChI Key： VRJMKMOSVHMZCD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C(=O)OC)=NC=CN21

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• pka: -2.65±0.30(Predicted)